Cas no 161258-73-7 (Benzoic acid, 4-(decyloxy)-2-methyl-)

• Product Name: Benzoic acid, 4-(decyloxy)-2-methyl-
• CAS No: 161258-73-7
• MF: C₁₈H₂₈O₃
• MW: 292.413125991821
• CID: 1340935
• Update Time: 2024-08-17

Benzoic acid, 4-(decyloxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(decyloxy)-2-methyl-

• Inchi： 1S/C18H28O3/c1-3-4-5-6-7-8-9-10-13-21-16-11-12-17(18(19)20)15(2)14-16/h11-12,14H,3-10,13H2,1-2H3,(H,19,20)
• InChI Key： MGXSQFYYGGXFPZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OCCCCCCCCCC)C=C1C

Computed Properties

• Exact Mass: 292.20394

Experimental Properties

• Density: 1.005±0.06 g/cm3(Predicted)
• Boiling Point: 419.0±25.0 °C(Predicted)
• PSA: 46.53
• pka: 4.33±0.25(Predicted)